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Personal protective equipment for handling 3-
Furanmethanol
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Compound of Interest

Compound Name: 3-Furanmethanol

Cat. No.: B180856

Essential Safety and Handling Guide for 3-
Furanmethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the proper handling
and disposal of 3-Furanmethanol (CAS No. 4412-91-3). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Furanmethanol is a flammable liquid and an irritant. Proper selection and use of PPE are

the first line of defense against exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 3-Furanmethanol
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] Specifications and Best
Body Part Required PPE .
Practices

Inner Glove: Nitrile. Outer
Glove: Laminate film (e.qg.,
Silver Shield®) or Butyl rubber.
Rationale: While specific
breakthrough time data for 3-
. Double gloves Fur.anmetha.nol is n(.)t re.adily
available, this combination
provides broad protection
against alcohols and organic
solvents. Change gloves
immediately upon

contamination.[1][2]

Goggles must provide a
complete seal around the
Chemical Splash Goggles & eyes. A face shield must be
Eyes & Face ] _ _ _ _
Face Shield worn in conjunction with
goggles to protect against

splashes.

The lab coat must be fully
] buttoned with sleeves
Body Flame-Resistant Lab Coat ] )
extending to the wrists to

prevent skin exposure.

Required when working
outside of a certified chemical
) o ) ) fume hood or when ventilation
i Air-Purifying Respirator with o )
Respiratory ) ] is inadequate. Respirator use
Organic Vapor (OV) Cartridges ) )
requires a formal respiratory
protection program, including

fit testing.[3][4][5][6][7]

Safe Handling and Storage Protocol
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All manipulations of 3-Furanmethanol should be performed within a certified chemical fume
hood.

Experimental Workflow for Safe Handling:

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.

o

Assemble all necessary equipment and reagents.

[e]

Don the required PPE as specified in Table 1.

o

Have a spill kit readily accessible.
e Handling:
o Ground all equipment when transferring to prevent static discharge.
o Use only non-sparking tools.[8]
o Avoid inhalation of vapors and contact with skin and eyes.
o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from heat, sparks, and open flames.
o Store in a designated flammable liquids cabinet.[9][10]

Emergency Procedures: Spill and Exposure

Table 2: First Aid Measures for 3-Furanmethanol Exposure
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops.

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek immediate medical attention.
Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion

mouth with water. Seek immediate medical

attention.

Spill Cleanup Protocol:
e Evacuate and Alert:

o Immediately alert others in the vicinity.

o If the spill is large or you are unsure how to proceed, evacuate the area and contact your

institution's Environmental Health and Safety (EHS) department.

o Control Ignition Sources:

o Extinguish all nearby flames and turn off any spark-producing equipment.

e Contain and Absorb:

o Wearing appropriate PPE, contain the spill using chemical spill pillows or pads.

o Do not use combustible materials like paper towels for initial absorption.
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o Absorb the spill with an inert material such as vermiculite, sand, or a commercial solvent
absorbent.

e Collect and Package Waste:

o Carefully scoop the absorbent material into a heavy-duty plastic bag or a designated
hazardous waste container.

o Wipe the spill area with soap and water, and dispose of the cleaning materials as
hazardous waste.

e Label and Store for Disposal:

o Seal the waste container and label it as "Hazardous Waste" with the full chemical name
("3-Furanmethanol") and the associated hazards (Flammable, Irritant).

o Store the sealed container in a designated satellite accumulation area for pickup by EHS.

Disposal Plan

3-Furanmethanol and any materials contaminated with it are classified as hazardous waste
due to flammability.[8][11][12][13]

Step-by-Step Disposal Procedure:
» Waste Collection:

o Collect all 3-Furanmethanol waste, including contaminated consumables (gloves,
absorbent pads, etc.), in a compatible, leak-proof container with a secure lid.

o Do not overfill the container; leave at least 10% headspace for vapor expansion.

e Waste Labeling:
o Affix a hazardous waste label to the container as soon as the first drop of waste is added.
o The label must include:

= The words "Hazardous Waste"
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= The full chemical name: "3-Furanmethanol"
» The specific hazards: "Flammable Liquid," "lrritant"[14][15]

= The accumulation start date.

+ Waste Storage:
o Keep the waste container closed at all times, except when adding waste.

o Store the container in a designated satellite accumulation area, away from ignition sources
and incompatible materials.

o Waste Pickup:

o Arrange for pickup of the hazardous waste through your institution's EHS department. Do
not dispose of 3-Furanmethanol down the drain or in regular trash.[8][10]

Safety and Disposal Workflow

The following diagram illustrates the key decision points and procedures for safely handling
and disposing of 3-Furanmethanol.
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Workflow for Safe Handling and Disposal of 3-Furanmethanol

Preparation

Don PPE i o
(Table 1) Work in Fume Hood Spill Kit Ready

Handle 3-Furanmethanol

é Er,nergéﬁcy

Follow First Aid
(Table 2)
Collect in Labeled

Seek Medical Attention e)

Generate Waste

Hazardous Waste Contain

Store in Satellite
Accumulation Area

Arrange EHS Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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